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Compound of Interest

Compound Name: 1-Cyclohexyl-3-ethylbenzene

Cat. No.: B3041983

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Cyclohexyl-3-ethylbenzene was not
located. The following guidance is synthesized from the SDS of the closely related compound
Cyclohexylbenzene and general safety practices for aromatic hydrocarbons. It is imperative to
handle this chemical with caution and to consult with your institution's safety officer for a
comprehensive risk assessment.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational and disposal plans for researchers, scientists, and drug
development professionals working with 1-Cyclohexyl-3-ethylbenzene.

I. Hazard Summary and Key Data

Based on data for the structurally similar Cyclohexylbenzene, 1-Cyclohexyl-3-ethylbenzene is
anticipated to be a liquid that may be fatal if swallowed and enters the airways due to aspiration
toxicity.[1][2] Repeated exposure may cause skin dryness or cracking, and it is expected to be
very toxic to aquatic life with long-lasting effects.[1][2]
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Property Value Source
Molecular Formula Ci14aH20 [3114]
Molecular Weight 188.31 g/mol [3]
Physical State Liquid [1]
Appearance Colorless [1]

Odor Odorless [1]

Boiling Point/Range

238 -240°C/460.4
@ 760 mmHg (for

Cyclohexylbenzene)

- 464 °F

[1]

Flash Point

98 °C / 208.4 °F (for

Cyclohexylbenzene)

[1]

Solubility in Water

Insoluble

[1]

Specific Gravity

0.950 (for Cyclohexylbenzene)  [1]

Il. Personal Protective Equipment (PPE)

A comprehensive PPE program is critical when handling 1-Cyclohexyl-3-ethylbenzene to

minimize exposure.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1]

e Skin Protection:

o Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Given the

aromatic hydrocarbon nature, nitrile or Viton™ gloves are generally recommended. Always

check the glove manufacturer's compatibility chart.

o Lab Coat: A standard laboratory coat should be worn. For tasks with a higher risk of

splashing, a chemically resistant apron over the lab coat is advised.
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o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: All work should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood.[5] If vapors or aerosols are generated and engineering
controls are insufficient, respiratory protection may be required.[6]

lll. Operational Plan: Step-by-Step Handling
Protocol

Adherence to a strict operational workflow is essential for the safe handling of 1-Cyclohexyl-3-
ethylbenzene.

e Preparation and Pre-Handling Check:

o

Ensure that a chemical fume hood is certified and functioning correctly.

[¢]

Verify that an eyewash station and safety shower are readily accessible.[1]

o

Assemble all necessary equipment and reagents before introducing the chemical.

o

Don all required personal protective equipment.
e Handling and Use:

o Conduct all transfers and manipulations of 1-Cyclohexyl-3-ethylbenzene inside a
chemical fume hood to avoid inhalation of any potential vapors.[5]

o Keep the container tightly closed when not in use.[5][7]
o Avoid contact with skin, eyes, and clothing.[1]

o Use only non-sparking tools and take precautionary measures against static discharge, as
flammable vapors may be present.[7][3]

o

Keep away from heat, sparks, open flames, and other sources of ignition.[5][7]

e Post-Handling:
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Decontaminate all work surfaces after use.

[e]

o

Properly label and store any unused 1-Cyclohexyl-3-ethylbenzene in a tightly closed
container in a dry, cool, and well-ventilated area.[7]

o

Remove and dispose of contaminated PPE in the designated waste stream.

[¢]

Wash hands thoroughly after handling.

IV. Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

o Waste Collection:

o Collect all waste containing 1-Cyclohexyl-3-ethylbenzene, including contaminated
consumables (e.g., pipette tips, gloves), in a dedicated, properly labeled hazardous waste
container.

o Do not mix with other waste streams unless specifically instructed to do so by your
institution's environmental health and safety (EHS) department.

e Spill Management:

o

In case of a spill, ensure the area is well-ventilated and evacuate non-essential personnel.

[¢]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[2][9]

[e]

Collect the absorbed material into a suitable, closed container for disposal.[2]

o

Do not allow the substance to enter drains or surface water.[2][10]

o Final Disposal:

o Dispose of the hazardous waste through your institution's EHS program, following all local,
state, and federal regulations. The waste container must be disposed of as hazardous
waste.[1]
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V. Safe Handling Workflow

Workflow for Handling 1-Cyclohexyl-3-ethylbenzene
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Caption: Safe handling workflow for 1-Cyclohexyl-3-ethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclohexyl-3-ethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-1-cyclohexyl-3-ethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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